Cas no 84630-62-6 (1-Piperazineethanamine,a,b,4-trimethyl-)

• Product Name: 1-Piperazineethanamine,a,b,4-trimethyl-
• CAS No: 84630-62-6
• MF: C₉H₂₁N₃
• MW: 171.283141851425
• CID: 707410
• PubChem ID: 53406683
• Update Time: 2025-04-19

1-Piperazineethanamine,a,b,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine,a,b,4-trimethyl-
• 1-Piperazineethanamine,-alpha-,-bta-,4-trimethyl-(9CI)
• 2-METHYL-1-(4-METHYLPIPERAZIN-1-YL)PROPAN-2-AMINE
• 3-(4-methylpiperazin-1-yl)butan-2-amine
• AKOS010608218
• DTXSID70695720
• 84630-62-6

• Inchi： 1S/C9H21N3/c1-8(10)9(2)12-6-4-11(3)5-7-12/h8-9H,4-7,10H2,1-3H3
• InChI Key： XNMVLIVKBJOMEF-UHFFFAOYSA-N
• SMILES： N1(CCN(C)CC1)C(C)C(C)N

Computed Properties

• Exact Mass: 171.174
• Monoisotopic Mass: 171.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.5Ų